(RS)-2-isopropyl-3-butenyl bromide

• Molecular Formula: C7H13Br
• Molecular Weight: 177.08 g/mol
• IUPAC Name: 3-(bromomethyl)-4-methylpent-1-ene
• InChI: InChI=1S/C7H13Br/c1-4-7(5-8)6(2)3/h4,6-7H,1,5H2,2-3H3
• InChI Key: DIDHQIXTRHHLEY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(CBr)C=C

Description

(RS)-2-Isopropyl-3-butenyl bromide is a brominated aliphatic compound characterized by a branched isopropyl group and a butenyl chain with a bromine substituent. The "(RS)" designation indicates a racemic mixture (equimolar amounts of R and S enantiomers). Brominated aliphatic compounds are widely used in organic synthesis, pharmaceuticals, and materials science. Below, we compare this compound with structurally or functionally related bromides from the evidence.

Comparison with Similar Compounds

Aliphatic Bromides: Methyl Bromide

Structure and Properties :

• Methyl bromide (CH₃Br) is a simple halogenated alkane, contrasting with (RS)-2-isopropyl-3-butenyl bromide’s branched, unsaturated structure.
• Applications : Methyl bromide is a volatile fumigant and pesticide , whereas the target compound’s unsaturated structure may lend itself to polymerization or cross-coupling reactions.
• Toxicity: Methyl bromide is highly toxic, causing neurotoxicity and respiratory failure .

Key Differences :

Property	Methyl Bromide	(RS)-2-Isopropyl-3-Butenyl Bromide (Hypothetical)
Molecular Formula	CH₃Br	C₇H₁₃Br (estimated)
Molecular Weight	94.94 g/mol	~193.09 g/mol (estimated)
Volatility	High (gas at room temp)	Likely lower (liquid due to larger size)
Primary Use	Pesticide, fumigant	Potential synthetic intermediate

Ionic Liquid Bromides: Imidazolium Salts

Examples :

• 1-Allyl-3-butylimidazolium bromide (C₁₀H₁₇BrN₂, MW 245.15) and 1-allyl-3-ethylimidazolium bromide (C₈H₁₃BrN₂, MW 217.10) are ionic liquids used in material science .

Comparison :

• Structure : The imidazolium bromides feature aromatic heterocycles with alkyl/allyl chains, contrasting with the purely aliphatic target compound.
• Reactivity : Imidazolium bromides participate in charge-assisted interactions (e.g., hydrogen bonding) , while (RS)-2-isopropyl-3-butenyl bromide may undergo SN2 reactions due to its primary bromide position.
• Applications: Imidazolium salts are used as solvents or electrolytes , whereas the target compound could serve as a monomer or alkylating agent.

Key Differences :

Property	Imidazolium Bromides	(RS)-2-Isopropyl-3-Butenyl Bromide
Polarity	High (ionic character)	Moderate (non-ionic)
Thermal Stability	High (decompose >300°C)	Likely lower (aliphatic chain)
Solubility	Polar solvents (e.g., water)	Likely non-polar solvents

Pharmaceutical Bromides: Sepantronium Bromide and Neuromuscular Blockers

Sepantronium Bromide (YM-155) :

• Structure : A complex heterocyclic bromide (C₂₀H₁₉BrN₄O₃, MW 443.29) with anticancer activity, inhibiting survivin protein expression (IC₅₀ = 0.54 nM) .
• Comparison : Unlike the target compound, YM-155’s bicyclic structure enables specific protein interactions, whereas (RS)-2-isopropyl-3-butenyl bromide lacks such functional complexity.

Neuromuscular Blockers (e.g., Rocuronium Bromide) :

• Structure : Quaternary ammonium salts with steroidal or aromatic cores .
• Function : Block acetylcholine receptors, enabling muscle relaxation during intubation . The target compound’s aliphatic structure lacks the rigidity required for receptor binding.

Key Differences :

Property	Sepantronium Bromide	(RS)-2-Isopropyl-3-Butenyl Bromide
Bioactivity	Anticancer (IC₅₀ = 0.54 nM)	Likely inactive in similar assays
Structural Complexity	High (multiple rings)	Low (linear chain)

Aromatic Bromides: 2-[(Naphthalen-2-yl)Methyl]Isothiouronium Bromide

Structure and Properties :

• This compound (C₁₂H₁₃N₂S⁺·Br⁻) crystallizes in a monoclinic lattice stabilized by N–H⋯Br hydrogen bonds .
• Comparison : The naphthalene core enables π-π stacking, absent in the aliphatic target compound. However, both compounds exhibit bromide’s role in ionic interactions.

Key Differences :

Property	Naphthalene-Based Bromide	(RS)-2-Isopropyl-3-Butenyl Bromide
Crystal Packing	Hydrogen-bonded layers	Likely van der Waals-dominated
Reactivity	Aromatic substitution possible	Aliphatic substitution/elimination

Contradictions/Gaps :

• No direct data on (RS)-2-isopropyl-3-butenyl bromide exist in the evidence; comparisons are inferred from structural analogs.
• Toxicity and pharmacokinetic data for the target compound remain speculative.